molecular formula C11H10ClN3O B8276603 4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one

4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one

Cat. No.: B8276603
M. Wt: 235.67 g/mol
InChI Key: OJANOSXVHQKMCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClN3O

Molecular Weight

235.67 g/mol

IUPAC Name

5-chloro-4-(N-methylanilino)-1H-pyridazin-6-one

InChI

InChI=1S/C11H10ClN3O/c1-15(8-5-3-2-4-6-8)9-7-13-14-11(16)10(9)12/h2-7H,1H3,(H,14,16)

InChI Key

OJANOSXVHQKMCW-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=CC=C1)C2=C(C(=O)NN=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chloro-5-(methyl-phenyl-amino)-2-(tetrahydro-pyran-2-yl)-2H-pyridazin-3-one (272.5 mg, 0.85 mmol) in methanol (1.7 mL, 0.5M) was treated with a 6N aqueous hydrochloric acid solution (0.71 mL). The reaction solution was heated to 110° C., where it stirred for 4 h and was then allowed to completely cool down to 25° C. where it stirred overnight. After this time, the reaction was then diluted with water. The resulting solids were collected by filtration, washed with water, and dried in vacuo to afford 4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one (159.2 mg, 79%) as a yellow solid that was used without further purification.
Name
4-chloro-5-(methyl-phenyl-amino)-2-(tetrahydro-pyran-2-yl)-2H-pyridazin-3-one
Quantity
272.5 mg
Type
reactant
Reaction Step One
Quantity
0.71 mL
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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